3-iodo-4-methoxy-N-phenylbenzenesulfonamide

• Molecular Formula: C13H12INO3S
• Molecular Weight: 389.21 g/mol
• IUPAC Name: 3-iodo-4-methoxy-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C13H12INO3S/c1-18-13-8-7-11(9-12(13)14)19(16,17)15-10-5-3-2-4-6-10/h2-9,15H,1H3
• InChI Key: XJIRGEQWIUKFPP-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2)I

Description

3-iodo-4-methoxy-N-phenylbenzenesulfonamide is a chemical compound that has shown promising results in scientific research applications. This compound is commonly used in the field of medicinal chemistry due to its unique properties and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-iodo-4-methoxy-N-phenylbenzenesulfonamide involves the inhibition of specific enzymes involved in various biological processes. This compound has been shown to target enzymes such as carbonic anhydrase and acetylcholinesterase, which are involved in cancer cell proliferation and neurodegenerative diseases, respectively.
Biochemical and Physiological Effects:
3-iodo-4-methoxy-N-phenylbenzenesulfonamide has been shown to have several biochemical and physiological effects. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In Alzheimer's and Parkinson's disease research, this compound has been shown to have neuroprotective properties, which may help prevent the progression of these diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-iodo-4-methoxy-N-phenylbenzenesulfonamide in lab experiments is its unique properties and potential therapeutic applications. However, one of the main limitations of using this compound is its low solubility in water, which may affect its bioavailability and effectiveness in certain experiments.

Future Directions

There are several future directions for the research and development of 3-iodo-4-methoxy-N-phenylbenzenesulfonamide. One potential direction is the optimization of the synthesis method to increase the yield and purity of this compound. Another potential direction is the development of new formulations and delivery methods to improve the bioavailability and effectiveness of this compound. Additionally, further research is needed to fully understand the mechanism of action and potential therapeutic applications of 3-iodo-4-methoxy-N-phenylbenzenesulfonamide.
In conclusion, 3-iodo-4-methoxy-N-phenylbenzenesulfonamide is a chemical compound that has shown promising results in scientific research applications. This compound has potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of 3-iodo-4-methoxy-N-phenylbenzenesulfonamide is a complex process that involves several steps. The first step is the preparation of 3-iodo-4-methoxybenzenesulfonyl chloride, which is then reacted with aniline to produce 3-iodo-4-methoxy-N-phenylbenzenesulfonamide. The overall yield of this synthesis method is approximately 45%.

Scientific Research Applications

3-iodo-4-methoxy-N-phenylbenzenesulfonamide has been extensively studied for its potential therapeutic applications. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, 3-iodo-4-methoxy-N-phenylbenzenesulfonamide has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cancer cell proliferation. In Alzheimer's and Parkinson's disease research, this compound has been shown to have neuroprotective properties, which may help prevent the progression of these diseases.